2-(4-fluorophenyl)-1-(4-(5-phenyl-6H-1,3,4-thiadiazin-2-yl)piperazin-1-yl)ethanone hydrochloride
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
BenchChem offers high-quality 2-(4-fluorophenyl)-1-(4-(5-phenyl-6H-1,3,4-thiadiazin-2-yl)piperazin-1-yl)ethanone hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-fluorophenyl)-1-(4-(5-phenyl-6H-1,3,4-thiadiazin-2-yl)piperazin-1-yl)ethanone hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
IUPAC Name |
2-(4-fluorophenyl)-1-[4-(5-phenyl-6H-1,3,4-thiadiazin-2-yl)piperazin-1-yl]ethanone;hydrochloride | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21FN4OS.ClH/c22-18-8-6-16(7-9-18)14-20(27)25-10-12-26(13-11-25)21-24-23-19(15-28-21)17-4-2-1-3-5-17;/h1-9H,10-15H2;1H | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NZWMRKDUICLGNO-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NN=C(CS2)C3=CC=CC=C3)C(=O)CC4=CC=C(C=C4)F.Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22ClFN4OS | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.9 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-(4-fluorophenyl)-1-(4-(5-phenyl-6H-1,3,4-thiadiazin-2-yl)piperazin-1-yl)ethanone hydrochloride is a novel synthetic derivative that has garnered attention for its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The molecular formula of the compound is , with a molecular weight of approximately 373.92 g/mol. The structure includes a piperazine moiety and a thiadiazine ring, both of which are known to influence biological activity.
Anticancer Activity
Recent studies have indicated that compounds containing thiadiazine rings exhibit significant anticancer properties. For instance, derivatives similar to 2-(4-fluorophenyl)-1-(4-(5-phenyl-6H-1,3,4-thiadiazin-2-yl)piperazin-1-yl)ethanone have shown effectiveness against various cancer cell lines:
These values indicate that the compound may inhibit cell proliferation effectively, making it a candidate for further development as an anticancer agent.
The proposed mechanism involves the inhibition of specific enzymes or pathways critical for cancer cell survival. The presence of the piperazine and thiadiazine moieties is believed to enhance the compound's interaction with target proteins involved in cell cycle regulation and apoptosis.
Neuropharmacological Effects
Research has also explored the neuropharmacological effects of similar compounds. The piperazine group is known for its activity on serotonin receptors, which could suggest potential applications in treating mood disorders or anxiety.
In Vitro Studies
In vitro studies have demonstrated that derivatives with the piperazine structure can modulate serotonin receptor activity, leading to anxiolytic effects:
Case Studies
Several case studies have highlighted the biological activity of related compounds:
- Study on Thiadiazine Derivatives : A series of thiadiazine derivatives were synthesized and tested for anticancer activity against various cell lines. The results indicated that modifications in the phenyl ring significantly influenced cytotoxicity levels.
- Neuropharmacological Assessment : A study evaluated the effects of piperazine derivatives on anxiety-like behaviors in animal models. Results suggested that these compounds could reduce anxiety symptoms significantly compared to controls.
Scientific Research Applications
Biological Activities
The compound exhibits several biological activities, making it a candidate for various therapeutic applications:
Antimicrobial Activity
Research indicates that derivatives of thiadiazine compounds possess significant antimicrobial properties. For instance, studies have shown that similar compounds demonstrate effective inhibition against various bacterial strains through mechanisms such as disrupting cell wall synthesis and inhibiting protein synthesis .
Antidepressant Effects
Piperazine derivatives, including those related to the target compound, have been investigated for their antidepressant effects. The presence of the piperazine moiety is believed to enhance serotonergic activity, which is crucial in managing depression .
Anticancer Potential
Thiadiazine derivatives have shown promise in cancer research. They exhibit cytotoxic effects against different cancer cell lines by inducing apoptosis and inhibiting cell proliferation. The mechanism often involves the modulation of signaling pathways associated with cell survival and apoptosis .
Case Studies
Several studies have documented the effectiveness of related compounds in clinical and preclinical settings:
Case Study 1: Antimicrobial Activity
A study focused on synthesizing thiadiazine derivatives demonstrated their effectiveness against Gram-positive and Gram-negative bacteria. The disk diffusion method revealed that these compounds had minimum inhibitory concentrations (MICs) comparable to standard antibiotics like Gentamicin .
Case Study 2: Antidepressant Effects
In a randomized controlled trial, a piperazine derivative was tested on patients with major depressive disorder. Results indicated a significant reduction in depression scores compared to placebo, suggesting that modifications in the piperazine structure can enhance antidepressant efficacy .
Case Study 3: Anticancer Activity
Research published in a peer-reviewed journal highlighted the anticancer properties of thiadiazine derivatives against breast cancer cell lines. The study found that these compounds inhibited cell growth and induced apoptosis through mitochondrial pathways, showcasing their potential as chemotherapeutic agents .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
